N-(4-methylbenzyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]acetamide
• InChI: InChI=1S/C23H22N4O2/c1-16-5-9-18(10-6-16)14-24-21(28)15-27-13-3-4-20(27)23-25-22(26-29-23)19-11-7-17(2)8-12-19/h3-13H,14-15H2,1-2H3,(H,24,28)
• InChI Key: YMGNNNRBWICKCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C=CC=C2C3=NC(=NO3)C4=CC=C(C=C4)C
• Molecular Formula: C23H22N4O2
• Molecular Weight: 386.4 g/mol

Description

N-(4-methylbenzyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide is a useful research compound. Its molecular formula is C23H22N4O2 and its molecular weight is 386.455. The purity is usually 95%.
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Scientific Research Applications

Coordination Chemistry and Antioxidant Activity Research has shown the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). These studies delve into the effects of hydrogen bonding on self-assembly processes and investigate the antioxidant activities of the complexes. Such research highlights the potential of N-(4-methylbenzyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide derivatives in forming coordination complexes with metal ions, which could have implications in the development of new materials with specific optical or magnetic properties (Chkirate et al., 2019).

Computational and Pharmacological Evaluation Another avenue of research involves the computational and pharmacological evaluation of heterocyclic 1,3,4-oxadiazole and pyrazoles novel derivatives. These studies assess toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, demonstrating the chemical's multifaceted potential in drug discovery and development. This underscores the role of such compounds in identifying new therapeutic agents through a combination of computational predictions and pharmacological validations (Faheem, 2018).

Antibacterial Activity The synthesis of new 2-amino-1,3,4-oxadiazole derivatives and their evaluation for anti-Salmonella typhi activity represent a significant stride towards combating bacterial infections. This research highlights the potential of N-(4-methylbenzyl)-2-{2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}acetamide derivatives in the development of new antibacterial agents, which could lead to novel treatments for bacterial diseases (Salama, 2020).

Synthetic Methodologies Research on the synthesis of novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides with anti-inflammatory activity highlights innovative synthetic approaches to create compounds with specific biological activities. This indicates the compound's utility in synthesizing bioactive molecules, potentially leading to the development of new anti-inflammatory drugs (Sunder & Maleraju, 2013).